Cas no 76360-78-6 (1,7-Diphenyl-1H-pyrimido[4,5-d][1,3]oxazine-2,4-dione)

• Product Name: 1,7-Diphenyl-1H-pyrimido[4,5-d][1,3]oxazine-2,4-dione
• CAS No: 76360-78-6
• MF: C₁₈H₁₁N₃O₃
• MW: 317.298243761063
• MDL: MFCD17011950
• CID: 1077908
• PubChem ID: 12784127
• Update Time: 2025-10-28

1,7-Diphenyl-1H-pyrimido[4,5-d][1,3]oxazine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 1,7-Diphenyl-1H-pyrimido[4,5-d][1,3]oxazine-2,4-dione
• 1,7-diphenyl-2H-Pyrimido[4,5-d][1,3]oxazine-2,4(1H)-dione
• 1,7-di-phenyl-2H-pyrimido[4,5-d][1,3]oxazine-2,4(1H)dione
• A9677
• AG-L-24332
• CTK5E2842
• FT-0682619
• I14-14826
• DTXSID60509781
• AKOS015840711
• 76360-78-6
• SCHEMBL11155136
• 1,7-diphenylpyrimido[4,5-d][1,3]oxazine-2,4-dione

• MDL： MFCD17011950
• Inchi： 1S/C18H11N3O3/c22-17-14-11-19-15(12-7-3-1-4-8-12)20-16(14)21(18(23)24-17)13-9-5-2-6-10-13/h1-11H
• InChI Key： DHCFTQRFUAPIGP-UHFFFAOYSA-N
• SMILES： O1C(C2C=NC(C3C=CC=CC=3)=NC=2N(C1=O)C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 317.08004122g/mol
• Monoisotopic Mass: 317.08004122g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 486
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 72.4Ų

1,7-Diphenyl-1H-pyrimido[4,5-d][1,3]oxazine-2,4-dione Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives

Additional information on 1,7-Diphenyl-1H-pyrimido[4,5-d][1,3]oxazine-2,4-dione

Comprehensive Overview of 1,7-Diphenyl-1H-pyrimido[4,5-d][1,3]oxazine-2,4-dione (CAS No. 76360-78-6)

1,7-Diphenyl-1H-pyrimido[4,5-d][1,3]oxazine-2,4-dione (CAS No. 76360-78-6) is a heterocyclic compound that has garnered significant attention in pharmaceutical and materials science research due to its unique structural properties. This compound belongs to the class of pyrimidooxazine derivatives, which are known for their diverse biological activities and applications in drug development. The presence of both phenyl groups and a fused oxazine ring system contributes to its potential as a scaffold for designing novel therapeutic agents.

In recent years, the demand for heterocyclic compounds like 1,7-Diphenyl-1H-pyrimido[4,5-d][1,3]oxazine-2,4-dione has surged, driven by their relevance in addressing modern health challenges such as antimicrobial resistance and chronic diseases. Researchers are particularly interested in its structure-activity relationship (SAR), which could unlock new avenues for treating conditions like inflammation and metabolic disorders. The compound's CAS No. 76360-78-6 is frequently searched in academic databases, reflecting its growing importance in medicinal chemistry.

The synthesis of 1,7-Diphenyl-1H-pyrimido[4,5-d][1,3]oxazine-2,4-dione involves multi-step reactions, often starting from readily available precursors like phenyl isocyanate and pyrimidine derivatives. Its molecular weight and solubility properties make it suitable for formulation in various delivery systems, a topic of interest for pharmaceutical engineers. Additionally, its thermal stability has sparked curiosity in materials science, where it could be explored for high-performance polymers or coatings.

From an environmental perspective, the biodegradability and eco-toxicity of pyrimidooxazine derivatives are under scrutiny, aligning with the global push for green chemistry. Innovations in catalytic methods to synthesize CAS No. 76360-78-6 with minimal waste are gaining traction, addressing both cost-efficiency and sustainability concerns. This dual focus on efficacy and environmental impact resonates with current trends in AI-driven drug discovery, where computational models predict compound behavior before lab synthesis.

Analytical techniques such as HPLC, NMR, and mass spectrometry are critical for characterizing 1,7-Diphenyl-1H-pyrimido[4,5-d][1,3]oxazine-2,4-dione, ensuring purity and consistency for research applications. The compound's spectral data is often shared in open-access repositories, facilitating collaboration among scientists. Its potential as a fluorescence probe or photoactive material is another area of exploration, leveraging its conjugated system for optoelectronic applications.

In summary, 1,7-Diphenyl-1H-pyrimido[4,5-d][1,3]oxazine-2,4-dione (CAS No. 76360-78-6) exemplifies the intersection of chemistry, biology, and materials science. Its versatility underscores why it remains a highly searched compound in scientific literature and patent filings. Future research may focus on scaling production methods or discovering new bioactive properties, solidifying its role in advancing human health and technology.